5-Benzamido-2-benzyl-4-oxopentanoic acid

• CAS No.: 109138-11-6
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 5-benzamido-2-benzyl-4-oxopentanoic acid
• InChI: InChI=1S/C19H19NO4/c21-17(13-20-18(22)15-9-5-2-6-10-15)12-16(19(23)24)11-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,20,22)(H,23,24)
• InChI Key: PIWHBPJCPCXFEU-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(CC(=O)CNC(=O)C2=CC=CC=C2)C(=O)O
• Synonyms: 5-benzamido-2-benzyl-4-oxopentanoic acid; 5-BOPA

Description

5-Benzamido-2-benzyl-4-oxopentanoic acid (CAS: 109138-11-6), also known as 5-Bopa, is a synthetic ketonic compound with the molecular formula C₁₉H₁₉NO₄ and a molecular weight of 325.36 g/mol . Its structure features:

• A benzamido group (-NH-C(=O)-C₆H₅) at position 3.
• A benzyl substituent (-CH₂-C₆H₅) at position 2.
• A 4-oxo (keto) group on the pentanoic acid backbone .

Preparation Methods

A widely cited approach involves the use of Friedel-Crafts acylation to construct the 4-oxopentanoic acid core. In this method, glutaric anhydride reacts with benzyl chloride in the presence of aluminum chloride (AlCl₃) as a Lewis acid catalyst . The reaction proceeds at reflux temperatures (80–100°C) in anhydrous dichloromethane (DCM) to yield 2-benzyl-4-oxopentanoic acid (Intermediate I).

Leuckart-Wallach Reaction for Amide Formation

An alternative route employs the Leuckart-Wallach reaction to introduce the benzamido group early in the synthesis. Here, 4-oxopentanoic acid is first converted to its methyl ester to protect the carboxylic acid moiety. The ester undergoes condensation with benzylamine in the presence of formic acid as a reducing agent, yielding 5-amino-2-benzyl-4-oxopentanoate .

The intermediate is then acylated with benzoyl chloride under Dean-Stark conditions to remove water, driving the reaction to completion. Final hydrolysis of the ester with hydrochloric acid (HCl) affords the target compound.

Optimization data :

Step	Reagent	Temperature	Yield (%)
Esterification	Methanol/H₂SO₄	65°C	89
Leuckart-Wallach	Benzylamine/HCOOH	120°C	63
Acylation	Benzoyl chloride	80°C	71
Ester hydrolysis	6M HCl	Reflux	95

Critical analysis :

• Advantages : Avoids competing acylation at the β-keto position.

• Limitations : Multi-step purification required due to byproduct formation during ester hydrolysis .

Solid-Phase Peptide Synthesis (SPPS)

Recent advances leverage SPPS for precise functional group placement. A Wang resin -bound 4-oxopentanoic acid derivative is sequentially modified:

• Benzylation at position 2 using benzyl bromide and diisopropylethylamine (DIPEA) in dimethylformamide (DMF) .

• Fmoc-protected aminopentanoic acid coupling at position 5 via HOBt/DIC activation .

• Deprotection with 20% piperidine and subsequent acylation with benzoyl chloride .

The resin is cleaved with trifluoroacetic acid (TFA) , yielding the crude product, which is purified by preparative HPLC .

Performance metrics :

• Purity : >95% (HPLC)

• Overall yield : 52% (4 steps)

• Reaction time : 24 hours

Critical analysis :

• Advantages : Ideal for small-scale, high-purity production.

• Limitations : Cost-prohibitive for industrial-scale synthesis .

Enzymatic Catalysis for Green Synthesis

Emerging methodologies utilize lipase-based catalysis to enhance sustainability. Candida antarctica lipase B (CAL-B) immobilizes on mesoporous silica and catalyzes the transamidation of 2-benzyl-4-oxopentanoic acid ethyl ester with benzamide in tert-butanol at 50°C. The enzyme’s regioselectivity minimizes side reactions, and the ethyl ester is hydrolyzed post-reaction with NaOH .

Comparative data :

Parameter	Chemical Method	Enzymatic Method
Yield (%)	71	65
Reaction time (h)	6	12
E-factor*	8.2	3.1

*Environmental factor measuring waste per product mass.

Critical analysis :

• Advantages : Reduced solvent waste and milder conditions.

• Limitations : Lower yield and longer reaction times.

Structural Characterization and Validation

All synthetic routes require validation via:

• ¹H/¹³C NMR : Confirmation of benzyl (δ 7.2–7.4 ppm, multiplet) and benzamido (δ 8.1 ppm, singlet) protons .

• FT-IR : Peaks at 1720 cm⁻¹ (C=O, acid), 1650 cm⁻¹ (amide I), and 1540 cm⁻¹ (amide II) .

• Mass spectrometry : Molecular ion peak at m/z 355.1 (M+H⁺) .

Chemical Reactions Analysis

Epoetin alfa, being a glycoprotein, does not undergo typical small molecule chemical reactions like oxidation, reduction, or substitution. Instead, its activity and stability are influenced by its glycosylation patterns. The glycosylation protects the protein from proteolytic degradation and modulates its interaction with the erythropoietin receptor . The major products formed from these reactions are the glycosylated forms of erythropoietin, which have varying degrees of sialylation .

Scientific Research Applications

Epoetin alfa has a wide range of applications in scientific research and medicine:

Medicine: It is used to treat anemia in patients with chronic kidney disease, cancer chemotherapy, and HIV therapy.

Biology: Epoetin alfa is used to study erythropoiesis, the process of red blood cell formation, and its regulation.

Neuroscience: Research has shown that epoetin alfa has neuroprotective effects and is being studied for its potential in treating neurological disorders such as stroke and spinal cord injuries.

Cardiology: Epoetin alfa is being investigated for its potential benefits in treating myocardial infarction and other cardiovascular diseases.

Mechanism of Action

Epoetin alfa works by binding to the erythropoietin receptor on the surface of erythroid progenitor cells in the bone marrow. This binding activates intracellular signaling pathways that promote the survival, proliferation, and differentiation of these progenitor cells into mature red blood cells . The primary molecular targets are the erythropoietin receptor and the downstream signaling molecules involved in erythropoiesis .

Comparison with Similar Compounds

Key Properties:

• Collision Cross Section (CCS): Predicted CCS values for various adducts range from 177.2 Ų ([M+H]⁺) to 187.0 Ų ([M+Na]⁺) .
• Biological Relevance: It acts as a substrate analogue for carboxypeptidase A (CPA), binding to the enzyme’s active site as a covalent hydrate due to the keto group’s hydration upon interaction with the zinc-bound water in CPA .

The structural and functional similarities and differences between 5-Benzamido-2-benzyl-4-oxopentanoic acid and related compounds are summarized below:

Table 1: Comparative Analysis of 5-Oxopentanoic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Biological/Physicochemical Properties	References
This compound	C₁₉H₁₉NO₄	325.36	Benzamido (position 5), benzyl (position 2), 4-oxo	Binds to carboxypeptidase A as a covalent hydrate; CCS (M+H⁺): 177.2 Ų
5-(Benzyloxy)-2-{[(benzyloxy)carbonyl]amino}-5-oxopentanoic acid	C₂₀H₂₁NO₆	371.39	Benzyloxy (position 5), benzyloxycarbonylamino (position 2), 5-oxo	Larger molecular weight due to additional benzyloxy groups; no known enzymatic interactions reported
5-Amino-4-oxopentanoic acid (5-ALA)	C₅H₉NO₃	131.13	Amino (position 5), 4-oxo	Precursor to protoporphyrin IX in photodynamic therapy (PDT); used for tumor diagnosis and treatment
5-(4-Fluorophenyl)-5-oxopentanoic acid	C₁₁H₁₁FO₃	210.20	4-Fluorophenyl (position 5), 5-oxo	Smaller aromatic substituent; potential use in organic synthesis or as an intermediate in drug design
5-[(2-Amino-1H-benzimidazol-6-yl)amino]-5-oxopentanoic acid	C₁₂H₁₄N₄O₃	262.27	Benzimidazole-amino (position 5), 5-oxo	Heterocyclic substituent; possible applications in kinase inhibition or targeted therapies

Key Findings:

Functional Group Influence on Biological Activity: The benzamido and benzyl groups in 5-Bopa enhance its affinity for carboxypeptidase A by mimicking natural substrates . In contrast, 5-ALA lacks aromatic substituents, enabling its role in PDT due to its small size and metabolic conversion .

Physicochemical Properties: Collision Cross Section (CCS): 5-Bopa’s CCS values (177.2–187.0 Ų) reflect its moderate size and hydration propensity . Solubility: Polar groups (e.g., amino in 5-ALA) enhance aqueous solubility, whereas aromatic substituents (e.g., benzamido in 5-Bopa) may reduce it .

Therapeutic vs. Enzymatic Applications: 5-Bopa is primarily used in enzymology studies to probe CPA’s catalytic mechanism . 5-ALA is clinically applied in photodynamic diagnosis and therapy for brain tumors . Fluorinated or heterocyclic derivatives (e.g., C₁₁H₁₁FO₃, C₁₂H₁₄N₄O₃) are explored for targeted drug design due to their enhanced binding specificity .

Q & A

Q. Basic: What are the key synthetic routes for 5-Benzamido-2-benzyl-4-oxopentanoic acid, and how can reaction conditions be optimized?

Methodological Answer:
The compound can be synthesized via multicomponent reactions (MCRs), which are efficient for assembling complex structures. For example, a modified Ugi reaction using benzylamine derivatives, benzoyl chloride, and a keto-acid precursor can yield the target molecule . Optimization involves:

• Catalyst screening : Use Lewis acids (e.g., ZnCl₂) to enhance reaction rates.
• Solvent selection : Polar aprotic solvents (DMF or THF) improve solubility of intermediates.
• Temperature control : Reactions typically proceed at 60–80°C to balance yield and side-product formation .
  Validation : Monitor progress via TLC and characterize intermediates using NMR (¹H/¹³C) and LC-MS .

Q. Basic: Which analytical techniques are most reliable for verifying the structural integrity of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : ¹H NMR confirms benzyl and benzamido proton environments (δ 7.2–7.5 ppm for aromatic protons; δ 4.0–4.5 ppm for methylene groups). ¹³C NMR identifies carbonyl signals (δ 170–175 ppm for the 4-oxo group) .
• Mass Spectrometry (MS) : High-resolution ESI-MS validates the molecular ion peak (expected m/z ~353.15 for C₁₉H₁₉NO₄).
• Infrared Spectroscopy (IR) : Peaks at ~1650 cm⁻¹ (amide C=O) and ~1720 cm⁻¹ (keto C=O) confirm functional groups .

Q. Advanced: How can factorial design be applied to optimize the synthesis and purification of this compound?

Methodological Answer:
A 2³ factorial design evaluates three factors:

• Variables : Catalyst loading (0.5–1.5 mol%), solvent polarity (DMF vs. THF), and reaction time (12–24 hrs).
• Response Metrics : Yield, purity (HPLC area %), and reaction scalability.
  Outcome : Identify interactions between variables (e.g., higher catalyst loading reduces time but may increase impurities). Post-synthesis, use orthogonal purification (e.g., silica gel chromatography followed by recrystallization from ethanol/water) to achieve >95% purity .

Q. Advanced: How can researchers address solubility limitations of this compound in biological assays?

Methodological Answer:

• Co-solvent Systems : Use DMSO (≤5% v/v) with aqueous buffers (PBS, pH 7.4). Validate stability via UV-Vis spectroscopy (240–300 nm range) .
• Micellar Encapsulation : Incorporate surfactants like Tween-80 (0.1% w/v) to enhance dispersion without disrupting enzyme activity .
• Derivatization : Convert the carboxylic acid to a methyl ester temporarily to improve membrane permeability in cellular assays .

Q. Advanced: What computational methods are effective in predicting the biological interactions of this compound?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model binding to target enzymes (e.g., proteases or kinases). The benzamido group often participates in hydrogen bonding with catalytic residues .
• MD Simulations : GROMACS simulations (50 ns) assess stability of ligand-enzyme complexes. Analyze RMSD and binding free energy (MM-PBSA) to prioritize derivatives .
• QSAR Modeling : Build regression models using descriptors like logP, polar surface area, and H-bond donors to predict activity .

Q. Advanced: How should researchers resolve contradictions in reported enzyme inhibition data for this compound?

Methodological Answer:

• Assay Standardization : Re-evaluate activity under uniform conditions (e.g., pH 7.4, 25°C) with positive controls (e.g., known inhibitors).
• Purity Verification : Use HPLC-MS to rule out batch-specific impurities (>98% purity required) .
• Mechanistic Studies : Perform kinetic assays (e.g., Lineweaver-Burk plots) to distinguish competitive vs. non-competitive inhibition. Synchrotron crystallography can resolve binding modes .

Q. Advanced: What strategies mitigate scale-up challenges in producing gram quantities of this compound?

Methodological Answer:

• Flow Chemistry : Continuous reactors minimize thermal gradients and improve reproducibility. Optimize residence time (30–60 mins) and pressure (1–2 bar) .
• In-line Analytics : Implement PAT tools (e.g., FTIR probes) for real-time monitoring of reaction progress .
• Waste Reduction : Use solvent recovery systems (e.g., rotary evaporation + molecular sieves) to reuse DMF or THF .